![molecular formula C5H9ClN2O B1522071 2-(1H-pyrazol-4-yl)ethan-1-ol hydrochloride CAS No. 1185150-10-0](/img/structure/B1522071.png)
2-(1H-pyrazol-4-yl)ethan-1-ol hydrochloride
Overview
Description
2-(1H-pyrazol-4-yl)ethan-1-ol hydrochloride is a chemical compound with the CAS Number: 1185150-10-0 . It has a molecular weight of 148.59 and its IUPAC name is 2-(1H-pyrazol-4-yl)ethanol hydrochloride . It is stored at room temperature and comes in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H8N2O.ClH/c8-2-1-5-3-6-7-4-5;/h3-4,8H,1-2H2,(H,6,7);1H . This code provides a standard way to encode the compound’s molecular structure .Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Scientific Research Applications
1. Store-Operated Calcium Entry (SOCE) Inhibition
A study by Dago et al. (2018) discusses the use of a series of (1R, 1S)-1[β-(phenylalkoxy)-(phenetyl)]-1H-pyrazolium hydrochloride as new analogues of SKF-96365, including 1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-ol. These compounds exhibit interesting effects on endoplasmic reticulum (ER) Ca2+ release and store-operated Ca2+ entry (SOCE), suggesting potential applications in cell signaling and regulation processes (Dago et al., 2018).
2. Synthesis of Fused Polycyclic Ring Systems
Someswarao et al. (2018) developed a novel strategy for synthesizing fused tetrahydrofuro[3,2-c]pyrano[2,3-b]chromene derivatives, utilizing compounds like 2-(3,4-dihydro-2H-pyran-5-yl)ethan-1-ol. This approach allows for the rapid construction of polycyclic architectures, integral to many natural products, suggesting applications in synthetic chemistry and natural product synthesis (Someswarao et al., 2018).
3. Ultrasound-Promoted Synthesis
Saleh and Abd El-Rahman (2009) explored the synthesis of novel pyrazoles and isoxazoles from 1-aryl-2-(phenylsulphonyl)-ethanone carbanions, demonstrating that ultrasound irradiation can enhance reaction times and yields. This indicates the potential application of ultrasound in the synthesis of complex organic compounds (Saleh & Abd El-Rahman, 2009).
4. Synthesis of Biologically Active Chalcone Derivatives
Katade et al. (2008) conducted studies on the synthesis of pyrazole derivatives using microwave energy. They showed that microwave irradiation can be used to efficiently synthesize compounds like 1-[4-(2-hydroxy-ethoxy)-phenyl]-ethanone, which have antimicrobial properties. This suggests applications in drug discovery and medicinal chemistry (Katade et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
2-(1H-pyrazol-4-yl)ethanol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O.ClH/c8-2-1-5-3-6-7-4-5;/h3-4,8H,1-2H2,(H,6,7);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXXXARHSHZEOIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1)CCO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185150-10-0 | |
Record name | 2-(1H-pyrazol-4-yl)ethan-1-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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